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Compound of Interest

Compound Name: 1-Nonene

cat. No.: B7766027

An In-depth Technical Guide to 1-Nonene

Abstract

1-Nonene (CAS No. 124-11-8) is a linear alpha-olefin of significant industrial importance,
primarily serving as a chemical intermediate in the synthesis of a diverse range of products. Its
defining feature, a terminal double bond, imparts a specific reactivity profile that is leveraged
for manufacturing plasticizers, surfactants, and lubricant additives. This technical guide
provides a comprehensive overview of 1-nonene, consolidating critical data on its chemical
identity, physicochemical properties, industrial synthesis, key chemical reactions, and
applications. Furthermore, it details established analytical methodologies for its characterization
and outlines essential safety and handling protocols, offering a holistic resource for
professionals in research and chemical development.

Core Chemical Identity: CAS Number and
Synonyms

The unambiguous identification of a chemical substance is foundational to research,
manufacturing, and regulatory compliance. The Chemical Abstracts Service (CAS) has
assigned the registry number 124-11-8 to 1-nonene.[1][2][3][4] This identifier is globally
recognized and essential for database searches and legal documentation.

While "1-nonene" is the most common and IUPAC-preferred name, several synonyms are
used across literature and commerce. Recognizing these is crucial for comprehensive
information retrieval.
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Table 1: Primary Identifiers and Synonyms for 1-Nonene

Identifier Type Identifier
CAS Registry Number 124-11-8[1][2][3][4]
IUPAC Name non-1-ene[1][3]

a-Nonene (alpha-Nonene)[1][5], 1-Nonylene[1]

Common Synonyms
[6], n-Non-1-ene[1][2]

Molecular Formula CoH1s[2][3][41[7]
EC Number 204-681-7[1][3][4]
Beilstein/REAXYS 1698439[8]

| UN Number | 3295 (for shipping)[6] |

Physicochemical Characteristics

The physical and chemical properties of 1-nonene dictate its behavior in chemical processes,
its storage requirements, and its environmental fate. It is a colorless liquid characterized by a
gasoline-like odor.[1][2][6]

Table 2: Key Physicochemical Properties of 1-Nonene
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Property Value Source(s)
Molecular Weight 126.24 g/mol [2][3]
Appearance Colorless liquid [1112]9]
Density 0.729 - 0.733 g/mL at 20-25 °C  [2][3][6]
Melting Point -81 °C [21[31[9]
Boiling Point 146 - 147 °C [21[3][10]
Flash Point 24 - 46 °C (closed cup) [2][9]

Water Solubility

Insoluble (approx. 1.1 mg/L at
25 °C)

[1](21(°]

Solubility in Organics

Soluble in alcohol and other

organic solvents

(110211

Vapor Density

4.35 (Air = 1)

[1]2]

Vapor Pressure

~11 mmHg at 37.7 °C

[2](8]

| Refractive Index | n20/D 1.416 [[2][3][9] |

Industrial Synthesis and Manufacturing

The primary route for the industrial production of 1-nonene is the oligomerization of smaller

alkenes, specifically the trimerization of propylene. This process yields a mixture of branched

nonene isomers, often referred to as tripropylene, from which 1-nonene can be separated.[10]

This method is favored for its scalability and use of readily available feedstock from petroleum

cracking.
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Caption: Industrial synthesis of 1-nonene via propylene trimerization.

Alternative, more specialized synthesis routes exist, including the cracking of larger
hydrocarbon chains and the dehydrogenation of nonane.[7] Recent research has also explored
palladium-catalyzed decarbonylation of decanoic acid as a pathway from renewable fatty acids
to terminal alkenes like 1-nonene.[4][7]

Chemical Reactivity and Key Transformations

The synthetic utility of 1-nonene is derived almost entirely from the reactivity of its terminal
C=C double bond. This functional group is susceptible to a wide range of addition reactions,
making it a versatile building block.

Alkylation of Phenols

A major industrial application involves the alkylation of phenol to produce nonylphenol.[2][7]
This reaction, typically catalyzed by an acid, is a classic example of electrophilic aromatic
substitution where the alkene is the precursor to the electrophile. Nonylphenol is a key
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intermediate for non-ionic surfactants, although its use is declining due to environmental
concerns regarding its breakdown products.

Hydroformylation (Oxo Process)

Hydroformylation of 1-nonene yields C10 aldehydes, which are subsequently hydrogenated to
produce isodecyl alcohol. This alcohol is a critical precursor for the synthesis of plasticizers
used to impart flexibility to PVC and other polymers.

[Syngas (CO + H2) J Isodecanal * Hz (Hydrogenation) Isodecyl Alcohol
Hydroformylation

Rhodium or
Cobalt Catalyst

+ Syngas

Click to download full resolution via product page

Caption: Hydroformylation of 1-nonene to produce isodecyl alcohol.

Polymerization

1-Nonene can be used as a comonomer in the production of polymers like Linear Low-Density
Polyethylene (LLDPE).[7] Its incorporation into the polyethylene chain introduces short-chain
branching, which disrupts the crystalline structure of the polymer, leading to lower density and
improved flexibility and toughness.

Other Reactions

The double bond in 1-nonene can undergo various other organic transformations valuable in
research and drug development, including:
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» Hydrogenation: Addition of hydrogen across the double bond saturates the molecule to form
nonane.[7]

o Epoxidation: Reaction with peroxy acids yields 1,2-epoxynonane, a useful electrophilic
intermediate.

o Metathesis: Allows for the exchange of groups between molecules, enabling the synthesis of
different alkenes.[7]

e Hydrosilylation: The addition of a Si-H bond across the double bond forms organosilicon
compounds.[7]

Core Applications

The versatility of 1-nonene as a chemical intermediate leads to its use in several key industrial
sectors.

Table 3: Major Industrial Applications of 1-Nonene

o Product Derived from 1- ]
Application Area Function/Use of Product
Nonene
Non-ionic surfactants,
Surfactants & Detergents Nonylphenol Ethoxylates emulsifiers, and

detergents.[7]

Precursor to plasticizers (e.g.,

Polymers & Plastics Isodecyl Alcohol
phthalates) for PVC.[11]

] N ) Used in the formulation of
) Lubricant Additives / Synthetic ) )
Lubricants high-performance synthetic

Lubricants )
lubricants.[1][7]

| Organic Synthesis | Various Chemical Intermediates | A C9 building block for specialty
chemicals, fine chemicals, and active pharmaceutical ingredients (APIS).[7] |

Analytical Methodologies
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The quality control and analysis of 1-nonene and its reaction products rely on standard
chromatographic and spectroscopic techniques.

Gas Chromatography (GC)

Gas chromatography is the definitive technique for assessing the purity of 1-nonene and
separating it from its isomers and other hydrocarbons.

e Protocol Outline:

o Sample Preparation: Dilute the 1-nonene sample in a suitable volatile solvent (e.g.,
hexane).

o Injection: Inject a small volume (typically 1 pL) into the GC inlet, which is heated to
vaporize the sample.

o Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a
capillary column (e.g., OV-1, SE-30 methyl silicone).[12] Separation occurs based on the
differential partitioning of components between the mobile phase and the stationary phase.

o Detection: As components elute from the column, they are detected by a Flame lonization
Detector (FID) for quantification or a Mass Spectrometer (MS) for identification and
structural confirmation.[13]

o Causality: The choice of a non-polar capillary column is effective because separation of
hydrocarbon isomers is primarily driven by differences in boiling points, which correlate well
with their retention times on such columns.[12]

Spectroscopic Methods

* NMR Spectroscopy: *H and 3C NMR are invaluable for structural confirmation, clearly
showing the characteristic signals for the terminal vinyl group.

o FTIR Spectroscopy: Provides rapid confirmation of the alkene functional group through its
characteristic C=C and =C-H stretching and bending vibrations.

Safety, Handling, and Storage
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1-Nonene is a flammable liquid and poses an aspiration hazard.[9][14] Adherence to strict
safety protocols is mandatory.

e Hazards:

o Flammability: Flammable liquid and vapor (GHS Category 3).[14] Keep away from heat,
sparks, open flames, and hot surfaces.[9][14]

o Health: May be fatal if swallowed and enters airways (Aspiration Hazard Category 1).[14]
Causes skin and eye irritation and may cause respiratory irritation.[9][14]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., PVC), safety
glasses with side shields or goggles, and use in a well-ventilated area or with respiratory
protection.[8][15]

e Handling: Use non-sparking tools and ground/bond containers and receiving equipment to
prevent static discharge.[14]

» Storage: Store in a cool, well-ventilated place in a tightly closed container.[14] Store in an
approved flammable liquid storage area.[15]

In Case of Exposure:

o Skin Contact: Immediately remove contaminated clothing and flush skin with running water.
[15]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[9][15]

 Ingestion: Do NOT induce vomiting. Immediately call a poison center or doctor.[9][14]

Conclusion

1-Nonene is a deceptively simple molecule that serves as a linchpin in numerous industrial
chemical value chains. Its well-defined properties and predictable reactivity make it an
indispensable intermediate. For researchers and developers, a comprehensive understanding
of its chemical identity, synthesis, reactivity, and safe handling procedures is not merely
academic but a prerequisite for innovation and the responsible development of new materials
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and medicines. This guide has consolidated this essential technical knowledge to serve as a
foundational reference for professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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